2-(1H-pyrazol-1-yl)benzenesulfonyl chloride

• CAS No.: 87488-85-5
• Molecular Formula: C9H7ClN2O2S
• Molecular Weight: 242.68 g/mol
• IUPAC Name: 2-pyrazol-1-ylbenzenesulfonyl chloride
• InChI: InChI=1S/C9H7ClN2O2S/c10-15(13,14)9-5-2-1-4-8(9)12-7-3-6-11-12/h1-7H
• InChI Key: QIEPQJTYPAMBBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N2C=CC=N2)S(=O)(=O)Cl

Description

2-(1H-pyrazol-1-yl)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C9H7ClN2O2S and its molecular weight is 242.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 52 g of 1-(2-bromophenyl)pyrazole in 230 ml of diethyl ether under a nitrogen atmosphere and cooled at -70° C. was added dropwise 175 ml of a 1.6M solution of n-butyl lithium in hexane. The suspension was allowed to warm from -70° C. to -25° C. on its own, then a solution of 37 ml of sulfuryl chloride in 69 ml of hexane was added dropwise at -25° C. to -20° C. After allowing the suspension to warm to room temperature, the suspension was stirred for 5 hours, then filtered to yield 38 g of crude 2-(1H-pyrazol-1-yl)benzenesulfonyl chloride which was contaminated with inorganic salts.